Cas no 2228251-77-0 (4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228251-77-0
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 6283667
• PubChem ID: 165714915
• Update Time: 2025-05-20

4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline
• EN300-1952284
• 2228251-77-0

• Inchi： 1S/C11H15F3N2/c1-11(15,10(13)14)7-4-5-9(16(2)3)8(12)6-7/h4-6,10H,15H2,1-3H3
• InChI Key： PRYGLBXIAQCQAE-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=C(C=1)F)N(C)C)N)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline

Comprehensive Overview of 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228251-77-0)

4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228251-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoropropan-2-yl and fluoro-N,N-dimethylaniline moieties, exhibits properties that make it valuable for various applications. Its molecular structure combines fluorine and amino functional groups, which are often leveraged in drug discovery due to their ability to enhance bioavailability and metabolic stability.

The synthesis of 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline involves multi-step organic reactions, including fluorination and amination processes. Researchers have explored its potential as a building block in the development of novel small-molecule therapeutics, particularly in targeting kinase inhibitors and GPCR modulators. The presence of fluorine atoms in its structure is a key feature, as fluorinated compounds are known to improve binding affinity and pharmacokinetic profiles.

In recent years, the demand for fluorinated aniline derivatives like 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline has surged, driven by advancements in precision medicine and crop protection. The compound's versatility extends to its use in material science, where it serves as a precursor for high-performance polymers and liquid crystals. Its thermal stability and solubility in organic solvents further enhance its applicability in industrial processes.

One of the most searched questions regarding this compound is: "What are the applications of 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline in drug discovery?" Studies suggest that its structural motifs are instrumental in designing next-generation antiviral agents and anti-inflammatory drugs. Additionally, its role in agrochemical formulations has been explored, particularly in developing environmentally friendly pesticides with reduced toxicity profiles.

The market for 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline is expected to grow, fueled by increasing R&D investments in fluorine chemistry and green synthesis methods. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial laboratories. Its CAS No. 2228251-77-0 is frequently referenced in patents and scientific literature, underscoring its importance in innovation.

From an environmental perspective, the compound's biodegradability and low ecotoxicity are critical factors in its adoption. Regulatory agencies emphasize the need for sustainable chemical practices, and 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline aligns with these goals due to its efficient synthesis routes and minimal waste generation. Researchers are also investigating its potential in carbon capture technologies, leveraging its affinity for specific molecular interactions.

In conclusion, 4-(2-amino-1,1-difluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228251-77-0) represents a cutting-edge compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and compatibility with modern synthesis techniques position it as a valuable asset in scientific and industrial advancements. As the demand for fluorine-containing compounds continues to rise, this molecule is poised to play a pivotal role in shaping future innovations.